Cas no 2228405-56-7 (2-(3,3-dimethylcyclohexyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(3,3-dimethylcyclohexyl)-2,2-difluoroethan-1-ol
• CAS No: 2228405-56-7
• MF: C₁₀H₁₈F₂O
• MW: 192.246130466461
• CID: 6369269
• PubChem ID: 165635932
• Update Time: 2025-10-23

2-(3,3-dimethylcyclohexyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)-2,2-difluoroethan-1-ol
• 2228405-56-7
• EN300-1971528

• Inchi： 1S/C10H18F2O/c1-9(2)5-3-4-8(6-9)10(11,12)7-13/h8,13H,3-7H2,1-2H3
• InChI Key： JQIIXVBXTFNFKT-UHFFFAOYSA-N
• SMILES： FC(CO)(C1CCCC(C)(C)C1)F

Computed Properties

• Exact Mass: 192.13257152g/mol
• Monoisotopic Mass: 192.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3,3-dimethylcyclohexyl)-2,2-difluoroethan-1-ol

2-(3,3-Dimethylcyclohexyl)-2,2-Difluoroethan-1-ol: A Comprehensive Overview

2-(3,3-Dimethylcyclohexyl)-2,2-difluoroethan-1-ol, also known by its CAS number NO. 2228405-56-7, is a versatile organic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its cyclohexane ring substituted with two methyl groups at the 3-position and two fluorine atoms at the 2-position of the ethane chain. The hydroxyl group (-OH) attached to the ethane chain further enhances its functional versatility, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 2-(3,3-Dimethylcyclohexyl)-2,2-difluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall carbon footprint of production processes. The compound's stability under various reaction conditions has made it a preferred choice in organic synthesis, particularly in the development of advanced materials and pharmaceutical intermediates.

One of the most notable applications of this compound is in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a promising candidate for developing new therapeutic agents. For instance, studies have shown that derivatives of NO. 2228405-56-7 exhibit potential anti-inflammatory and antioxidant properties, which could be harnessed for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its biomedical applications, 2-(3,3-Dimethylcyclohexyl)-2,2-difluoroethan-1-ol has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel catalysts and coordination polymers. Recent research has highlighted its role in enhancing the efficiency of hydrogen storage materials, a critical area of study for advancing renewable energy technologies.

The environmental impact of this compound is another area of active research. Studies have demonstrated that NO. 2228405-56-7 exhibits biodegradability under specific conditions, reducing concerns about its long-term persistence in ecosystems. This property makes it a more sustainable alternative to traditional organic compounds used in industrial processes.

In conclusion, 2-(3,3-Dimethylcyclohexyl)-2,2-difluoroethan-1-ol, or CAS No. 2228405-56-7, is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure and favorable properties continue to drive innovative research, positioning it as a key molecule in both academic and industrial settings.